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Compound of Interest

Compound Name: AZ-10417808

Cat. No.: B1665885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ-10417808 is a potent and selective, non-peptide inhibitor of caspase-3, a critical

executioner enzyme in the apoptotic signaling pathway.[1][2] By targeting caspase-3, AZ-
10417808 effectively blocks the downstream events of apoptosis, making it a valuable tool for

studies in cancer biology, neurodegenerative diseases, and other research areas where the

modulation of programmed cell death is of interest.[1][3][4] These application notes provide

detailed protocols for the preparation of stock solutions and outline key experimental

considerations.

Physicochemical and Biological Properties
A comprehensive understanding of the physicochemical and biological properties of AZ-
10417808 is essential for its effective use in research.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1665885?utm_src=pdf-interest
https://www.benchchem.com/product/b1665885?utm_src=pdf-body
https://www.medchemexpress.com/az-10417808.html
https://www.adooq.com/apoptosis/caspase.html
https://www.benchchem.com/product/b1665885?utm_src=pdf-body
https://www.benchchem.com/product/b1665885?utm_src=pdf-body
https://www.medchemexpress.com/az-10417808.html
https://www.benchchem.com/fr/product/b1665885
https://www.medchemexpress.com/search.html?q=Caspase%20Inhibitor&ft=&fa=&fp=
https://www.benchchem.com/product/b1665885?utm_src=pdf-body
https://www.benchchem.com/product/b1665885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

2-[(3,4-

Dichlorophenyl)amino]-1,4-

dihydro-6-nitro-4-oxo-N-2-

propenyl-8-

quinazolinecarboxamide

Alternative Name AQZ-1

CAS Number 331645-84-2 [1][3]

Molecular Formula C₁₈H₁₃Cl₂N₅O₄ [3]

Molecular Weight 434.23 g/mol [3]

Purity ≥98%

Solubility Soluble to 25 mM in DMSO

Storage
Store at room temperature

(powder)

Mechanism of Action
Selective inhibitor of caspase-

3
[1][3][4]

Inhibitory Potency (Kᵢ) 247 nM for caspase-3 [2]

Selectivity

> 40-fold selectivity over

caspases 1, 2, 6, 7, and 8 (Kᵢ >

10 μM)

[2]

Cellular Activity (IC₅₀)

14.9 μM for staurosporine-

induced DEVDase activity in

SH-SY5Y cells

[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZ-10417808 in dimethyl

sulfoxide (DMSO).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/az-10417808.html
https://www.benchchem.com/fr/product/b1665885
https://www.benchchem.com/fr/product/b1665885
https://www.benchchem.com/fr/product/b1665885
https://www.medchemexpress.com/az-10417808.html
https://www.benchchem.com/fr/product/b1665885
https://www.medchemexpress.com/search.html?q=Caspase%20Inhibitor&ft=&fa=&fp=
https://www.adooq.com/apoptosis/caspase.html
https://www.adooq.com/apoptosis/caspase.html
https://www.benchchem.com/fr/product/b1665885
https://www.benchchem.com/product/b1665885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

AZ-10417808 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of AZ-10417808 is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 434.23 g/mol = 4.3423 mg

Weigh the compound: Carefully weigh out approximately 4.34 mg of AZ-10417808 powder

using an analytical balance and transfer it to a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AZ-
10417808 powder.

Dissolve the compound: Vortex the solution thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if

necessary.

Storage: Store the 10 mM stock solution in aliquots at -20°C or -80°C to minimize freeze-

thaw cycles.

Preparation of Working Solutions
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Working solutions of AZ-10417808 should be prepared by diluting the stock solution in the

appropriate cell culture medium or experimental buffer immediately before use.

Example: Preparation of a 10 µM working solution

To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution, perform a 1:1000

dilution:

Add 1 µL of the 10 mM AZ-10417808 stock solution to 999 µL of the desired cell culture

medium or buffer.

Mix thoroughly by gentle pipetting or vortexing.

Note: The final concentration of DMSO in the working solution should be kept low (typically

<0.1%) to avoid solvent-induced cellular toxicity.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Step 1: Calculation

Step 2: Weighing

Step 3: Dissolution

Step 4: Storage

Calculate Mass of AZ-10417808

Weigh AZ-10417808 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot Stock Solution

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing AZ-10417808 stock solution.

Signaling Pathway of AZ-10417808 Action
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Caption: AZ-10417808 inhibits the apoptotic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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